Cas no 1420841-79-7 (tert-butyl 4-(2-sulfanylethyl)piperidine-1-carboxylate)
1420841-79-7 structure
Product Name:tert-butyl 4-(2-sulfanylethyl)piperidine-1-carboxylate
CAS No:1420841-79-7
MF:C12H23NO2S
MW:245.381522417068
MDL:MFCD24381638
CID:2091898
PubChem ID:71630117
Update Time:2025-04-21
tert-butyl 4-(2-sulfanylethyl)piperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 4-(2-mercaptoethyl)piperidine-1-carboxylate
- tert-butyl 4-(2-sulfanylethyl)piperidine-1-carboxylate
- SCHEMBL3132960
- 1-Boc-4-(2-Mercaptoethyl)piperidine
- tert-Butyl4-(2-mercaptoethyl)piperidine-1-carboxylate
- 1420841-79-7
- AKOS024463224
- DB-233777
- EN300-1288456
-
- MDL： MFCD24381638
- Inchi： 1S/C12H23NO2S/c1-12(2,3)15-11(14)13-7-4-10(5-8-13)6-9-16/h10,16H,4-9H2,1-3H3
- InChI Key： ZOTSQAZEOQINKD-UHFFFAOYSA-N
- SMILES： SCCC1CCN(C(=O)OC(C)(C)C)CC1
Computed Properties
- Exact Mass: 245.14495015Da
- Monoisotopic Mass: 245.14495015Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 30.5Ų
tert-butyl 4-(2-sulfanylethyl)piperidine-1-carboxylate Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Sealed in dry,2-8°C
tert-butyl 4-(2-sulfanylethyl)piperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM180027-1g |
tert-Butyl 4-(2-mercaptoethyl)piperidine-1-carboxylate |
1420841-79-7 | 95% | 1g |
$669 | 2021-08-05 | |
| Chemenu | CM180027-1g |
tert-Butyl 4-(2-mercaptoethyl)piperidine-1-carboxylate |
1420841-79-7 | 95% | 1g |
$633 | 2023-01-09 | |
| Alichem | A129005233-1g |
tert-Butyl 4-(2-mercaptoethyl)piperidine-1-carboxylate |
1420841-79-7 | 95% | 1g |
633.60 USD | 2021-05-31 | |
| eNovation Chemicals LLC | Y0987398-5g |
tert-Butyl 4-(2-mercaptoethyl)piperidine-1-carboxylate |
1420841-79-7 | 95% | 5g |
$2000 | 2024-08-02 | |
| Enamine | EN300-1288456-1.0g |
tert-butyl 4-(2-sulfanylethyl)piperidine-1-carboxylate |
1420841-79-7 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1288456-50mg |
tert-butyl 4-(2-sulfanylethyl)piperidine-1-carboxylate |
1420841-79-7 | 50mg |
$972.0 | 2023-10-01 | ||
| Enamine | EN300-1288456-100mg |
tert-butyl 4-(2-sulfanylethyl)piperidine-1-carboxylate |
1420841-79-7 | 100mg |
$1019.0 | 2023-10-01 | ||
| Enamine | EN300-1288456-250mg |
tert-butyl 4-(2-sulfanylethyl)piperidine-1-carboxylate |
1420841-79-7 | 250mg |
$1065.0 | 2023-10-01 | ||
| Enamine | EN300-1288456-500mg |
tert-butyl 4-(2-sulfanylethyl)piperidine-1-carboxylate |
1420841-79-7 | 500mg |
$1111.0 | 2023-10-01 | ||
| Enamine | EN300-1288456-1000mg |
tert-butyl 4-(2-sulfanylethyl)piperidine-1-carboxylate |
1420841-79-7 | 1000mg |
$1157.0 | 2023-10-01 |
tert-butyl 4-(2-sulfanylethyl)piperidine-1-carboxylate Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
1420841-79-7 (tert-butyl 4-(2-sulfanylethyl)piperidine-1-carboxylate) Related Products
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